Cas no 1060308-91-9 (N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide)

• Product Name: N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide
• CAS No: 1060308-91-9
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 6365820
• PubChem ID: 25861813
• Update Time: 2025-07-02

N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide
• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-3,4,5-trimethoxybenzamide
• 1060308-91-9
• N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-3,4,5-trimethoxybenzamide
• AKOS005267734
• F5097-0485
• VU0635218-1

• Inchi： 1S/C20H24N2O5/c1-22(2)18(23)10-13-6-8-15(9-7-13)21-20(24)14-11-16(25-3)19(27-5)17(12-14)26-4/h6-9,11-12H,10H2,1-5H3,(H,21,24)
• InChI Key： LMZAYIQPSGGCNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N(C)C)=O)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide

Professional Introduction to N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide (CAS No. 1060308-91-9)

N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1060308-91-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The structural complexity and functional diversity of this molecule make it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide features a benzamide core substituted with three methoxy groups at the 3, 4, and 5 positions. This arrangement confers unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. Additionally, the presence of a dimethylcarbamoyl group at the 4-position of the phenyl ring introduces further functionalization possibilities, enhancing the compound's potential as a pharmacophore.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The methoxy-substituted benzamide scaffold is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the dimethylcarbamoyl moiety may contribute to enhanced binding affinity and selectivity by optimizing the orientation and interaction with target proteins.

Current research in this area has highlighted the importance of structural optimization in achieving potent and selective biological activity. Computational studies have demonstrated that slight modifications in the substitution pattern can significantly alter the pharmacokinetic properties of these compounds. For instance, molecular dynamics simulations have revealed that the methoxy groups play a crucial role in stabilizing the binding conformation of N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide with its target enzymes.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Preliminary in vitro studies have shown that it can interact with neurotransmitter receptors and modulate signal transduction pathways associated with cognitive function and neuroprotection. The trimethoxybenzamide moiety is particularly noteworthy for its ability to cross the blood-brain barrier, suggesting its feasibility as a central nervous system (CNS) therapeutic agent.

The synthesis of N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. For example, multi-step organic transformations involving palladium-catalyzed cross-coupling reactions have been utilized to construct the phenyl ring system efficiently. Additionally, protecting group strategies have been essential in ensuring regioselective functionalization at multiple sites within the molecule.

Evaluation of the pharmacological profile of this compound has involved both in vitro and in vivo assays. In cell-based assays, N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide has demonstrated significant inhibitory activity against various enzymes relevant to inflammation and pain pathways. These findings have prompted further investigation into its potential as an analgesic and anti-inflammatory agent.

Animal models have provided additional insights into the therapeutic efficacy of this compound. Studies in rodents have shown that it can attenuate inflammatory responses in acute models without causing notable side effects. This suggests that it may be a viable candidate for clinical development if further preclinical studies confirm its safety profile.

The future direction of research on N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide will likely focus on optimizing its pharmacokinetic properties through structural modifications. Additionally, exploring its mechanism of action at a molecular level will be crucial for understanding its therapeutic potential fully. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the complex interactions between this compound and biological targets.

In conclusion, N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4,5-trimethoxybenzamide represents a promising lead compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases and neurological disorders make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies across multiple disease areas.